Cas no 728026-83-3 (3-(Benzylamino)quinoxalin-2(1H)-one)

3-(Benzylamino)quinoxalin-2(1H)-one is a quinoxaline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a benzylamino substituent at the 3-position, enhancing its reactivity and utility as an intermediate in organic synthesis. The compound exhibits notable stability under standard conditions, facilitating handling and storage. Its quinoxalinone core provides a versatile scaffold for further functionalization, making it valuable for the development of bioactive molecules. Researchers may explore its use in medicinal chemistry, particularly in the design of kinase inhibitors or antimicrobial agents. The product is typically supplied with high purity, ensuring reliable performance in experimental applications. Proper safety protocols should be followed due to its reactive functional groups.
3-(Benzylamino)quinoxalin-2(1H)-one structure
728026-83-3 structure
Product name:3-(Benzylamino)quinoxalin-2(1H)-one
CAS No:728026-83-3
MF:C15H13N3O
MW:251.283
MDL:MFCD06016498
CID:3082110
PubChem ID:6324103

3-(Benzylamino)quinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-(Benzylamino)quinoxalin-2(1H)-one
    • STK737255
    • HMS1700I06
    • H34581
    • CHEMBL1599839
    • LS-07997
    • ALBB-024454
    • 2(1H)-Quinoxalinone, 3-[(phenylmethyl)amino]-
    • 728026-83-3
    • 3-(benzylamino)-1H-quinoxalin-2-one
    • SMR000525069
    • 3-(benzylamino)-1,2-dihydroquinoxalin-2-one
    • MFCD06016498
    • HMS2813C11
    • AKOS000643612
    • DTXSID001332153
    • MLS001208827
    • JDUYTAACPJYAHK-UHFFFAOYSA-N
    • 3-(BENZYLAMINO)-2(1H)-QUINOXALINONE
    • 3-Benzylamino-1H-quinoxalin-2-one
    • SCHEMBL14218340
    • MDL: MFCD06016498
    • Inchi: InChI=1S/C15H13N3O/c19-15-14(16-10-11-6-2-1-3-7-11)17-12-8-4-5-9-13(12)18-15/h1-9H,10H2,(H,16,17)(H,18,19)
    • InChI Key: JDUYTAACPJYAHK-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 251.105862047Da
  • Monoisotopic Mass: 251.105862047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • Color/Form: No data avaiable

3-(Benzylamino)quinoxalin-2(1H)-one Security Information

3-(Benzylamino)quinoxalin-2(1H)-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM221483-1g
3-(Benzylamino)quinoxalin-2(1H)-one
728026-83-3 97%
1g
$*** 2023-05-29
A2B Chem LLC
AJ08491-1g
3-(Benzylamino)quinoxalin-2(1h)-one
728026-83-3 >95%
1g
$439.00 2024-04-19
abcr
AB414802-500 mg
3-(Benzylamino)quinoxalin-2(1H)-one
728026-83-3
500MG
€195.40 2023-02-19
TRC
B012050-500mg
3-(Benzylamino)quinoxalin-2(1H)-one
728026-83-3
500mg
$ 300.00 2022-06-07
abcr
AB414802-1 g
3-(Benzylamino)quinoxalin-2(1H)-one
728026-83-3
1 g
€239.00 2023-07-19
A2B Chem LLC
AJ08491-500mg
3-(Benzylamino)quinoxalin-2(1h)-one
728026-83-3 >95%
500mg
$412.00 2024-04-19
Crysdot LLC
CD11066034-5g
3-(Benzylamino)quinoxalin-2(1H)-one
728026-83-3 97%
5g
$527 2024-07-18
Chemenu
CM221483-5g
3-(Benzylamino)quinoxalin-2(1H)-one
728026-83-3 97%
5g
$497 2021-08-04
TRC
B012050-250mg
3-(Benzylamino)quinoxalin-2(1H)-one
728026-83-3
250mg
$ 185.00 2022-06-07
TRC
B012050-1000mg
3-(Benzylamino)quinoxalin-2(1H)-one
728026-83-3
1g
$ 480.00 2022-06-07

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:728026-83-3)3-(Benzylamino)quinoxalin-2(1H)-one
A1173561
Purity:99%
Quantity:1g
Price ($):160.0